(E)-N-(4-Morpholin-4-ylmethyl-phenyl)-3-phenyl-acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-morpholinylmethyl)phenyl]-3-phenyl-2-propenamide is a member of cinnamamides and a secondary carboxamide.
Scientific Research Applications
KCNQ2 Potassium Channel Openers
(E)-N-(4-Morpholin-4-ylmethyl-phenyl)-3-phenyl-acrylamide and its analogues have been studied for their effects on outward potassium current, specifically targeting KCNQ2 potassium channels. These studies involved the synthesis of various acrylamide derivatives and evaluating their efficacy in opening KCNQ2 channels, which play a significant role in neuronal excitability and could be potential targets for treating conditions like epilepsy and pain. (Wu et al., 2004); (L'Heureux et al., 2005).
Antibacterial and Antifungal Activities
Acrylamide derivatives containing the morpholinyl moiety have demonstrated potential in antibacterial and antifungal activities. These derivatives, including (E)-N-(4-Morpholin-4-ylmethyl-phenyl)-3-phenyl-acrylamide, were synthesized and showed promising results against various bacterial and fungal strains, indicating their potential use in developing new antimicrobial agents. (Velupillai et al., 2015).
Enantioseparation and Chiral Stationary Phases
Some derivatives of (E)-N-(4-Morpholin-4-ylmethyl-phenyl)-3-phenyl-acrylamide have been explored for their potential application as chiral stationary phases (CSPs) in chromatography. These CSPs are used to separate enantiomers of various compounds, an essential process in pharmaceutical research and other fields that require enantiomerically pure substances. (Tian et al., 2010).
Cancer Cell Line Inhibition
Compounds related to (E)-N-(4-Morpholin-4-ylmethyl-phenyl)-3-phenyl-acrylamide have shown activity against cancer cell lines. These compounds, synthesized through specific reactions and structural modifications, exhibited the capability to inhibit the proliferation of certain cancer cells, making them subjects of interest in oncology research. (Ji et al., 2018).
properties
Molecular Formula |
C20H22N2O2 |
---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
(E)-N-[4-(morpholin-4-ylmethyl)phenyl]-3-phenylprop-2-enamide |
InChI |
InChI=1S/C20H22N2O2/c23-20(11-8-17-4-2-1-3-5-17)21-19-9-6-18(7-10-19)16-22-12-14-24-15-13-22/h1-11H,12-16H2,(H,21,23)/b11-8+ |
InChI Key |
PJSTUIZLMYTBTM-DHZHZOJOSA-N |
Isomeric SMILES |
C1COCCN1CC2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CC=C3 |
SMILES |
C1COCCN1CC2=CC=C(C=C2)NC(=O)C=CC3=CC=CC=C3 |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)NC(=O)C=CC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.